Cas no 49678-04-8 (4-Bromocinnamaldehyde)

• Product Name: 4-Bromocinnamaldehyde
• CAS No: 49678-04-8
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD03032509
• CID: 55759
• PubChem ID: 24885742
• Update Time: 2025-11-02

4-Bromocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)acrylaldehyde
• trans-4-Bromocinnamaldehyde
• (E)-3-(4-Bromophenyl)-2-propenal
• 4-BROMO CINNAMALDEHYDE
• trans-3-(4-Bromophenyl)-2-propenal
• trans-3-(4-Bromophenyl)acrolein
• trans-3-(4-Bromophenyl)acrylaldehyde
• AS-40767
• 3893-18-3
• (E)-3-(4-bromophenyl)prop-2-enal
• Z1269187977
• 3-(4-bromophenyl)-acrolein
• AM85792
• (E)-3-(4-Bromophenyl)acrylaldehyde
• B4337
• CS-W015068
• J-501909
• 4-BROMOCINNAMALDEHYDE
• E-3-(4-Bromophenyl)-2-propenal
• (e)-3-(4-bromo-phenyl)-propenal
• XYRAWLRFGKLUMW-OWOJBTEDSA-N
• 2-Propenal, 3-(4-bromophenyl)-, (2E)-
• SCHEMBL240615
• EN300-6493861
• SCHEMBL240614
• (2E)-3-(4-bromophenyl)prop-2-enal
• A871752
• AKOS005128498
• trans-4-Bromocinnamaldehyde, 97%
• 49678-04-8
• J-011290
• trans
• -4-Bromocinnamaldehyde
• STK035164
• 4-Bromocinnamaldehyde

• MDL： MFCD03032509
• Inchi： 1S/C9H7BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-7H/b2-1+
• InChI Key： XYRAWLRFGKLUMW-OWOJBTEDSA-N
• SMILES： BrC1C=CC(/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 209.96800
• Monoisotopic Mass: 209.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data available
• Density: 1.466
• Melting Point: 79.0 to 85.0 deg-C
• Boiling Point: 310.5±17.0 °C at 760 mmHg
• Flash Point: 114.5±8.3 °C
• Refractive Index: 1.611
• PSA: 17.07000
• LogP: 2.66120
• λmax: 298(CHCl3)(lit.)

4-Bromocinnamaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Bromocinnamaldehyde

Comprehensive Guide to 4-Bromocinnamaldehyde (CAS No. 49678-04-8): Properties, Applications, and Industry Insights

4-Bromocinnamaldehyde (CAS No. 49678-04-8) is a versatile organic compound widely recognized for its role in synthetic chemistry and fragrance applications. With the molecular formula C₉H₇BrO, this brominated aromatic aldehyde features a cinnamaldehyde backbone modified by a bromine atom at the para position, enhancing its reactivity and utility in various chemical transformations. Researchers and manufacturers value it for its distinct electrophilic properties, making it a key intermediate in pharmaceuticals, agrochemicals, and specialty materials.

In recent years, the demand for halogenated cinnamaldehyde derivatives like 4-Bromocinnamaldehyde has surged due to their applications in flavor and fragrance formulations. The compound’s woody, spicy aroma profile aligns with trends in natural-inspired synthetic scents, addressing consumer preferences for sustainable yet cost-effective alternatives. Online searches for "4-Bromocinnamaldehyde uses" and "CAS 49678-04-8 suppliers" reflect growing interest from R&D teams and industrial buyers.

From a synthetic perspective, 4-Bromocinnamaldehyde serves as a precursor for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are pivotal in creating complex organic frameworks. Its bromine substituent acts as a leaving group, facilitating nucleophilic substitutions—a feature frequently highlighted in academic papers and patent literature. Laboratories optimizing "green chemistry protocols" often explore this compound’s potential in solvent-free or catalytic processes, resonating with ESG (Environmental, Social, and Governance) trends.

The compound’s physicochemical properties—including a melting point of 70–72°C and moderate solubility in organic solvents—make it suitable for controlled reactions. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a critical factor for industries requiring high-grade intermediates. Queries such as "how to purify 4-Bromocinnamaldehyde" or "49678-04-8 spectroscopic data" are prevalent among quality control specialists.

Beyond chemistry, 4-Bromocinnamaldehyde finds niche applications in material science, particularly in photoresist polymers and liquid crystal displays (LCDs). Its ability to absorb UV light and participate in polymerization reactions aligns with advancements in optoelectronic materials. This dual functionality—combining chemical reactivity with material compatibility—positions it as a candidate for next-generation technologies, a topic gaining traction in forums discussing "smart materials innovation."

Regulatory compliance and safety remain paramount when handling 4-Bromocinnamaldehyde. While not classified as hazardous under major chemical inventories, proper storage (e.g., amber glass under inert atmosphere) and PPE (personal protective equipment) are recommended. This aligns with global shifts toward stricter chemical safety standards, a recurring theme in industry webinars and compliance-focused search queries.

In summary, 4-Bromocinnamaldehyde (CAS No. 49678-04-8) exemplifies the intersection of traditional synthesis and modern applications. Its adaptability across sectors—from fragrances to advanced materials—underscores its relevance in both academic and industrial settings. As innovation drives demand for specialized intermediates, this compound continues to attract attention, evidenced by rising search volumes for "brominated aldehyde suppliers" and "49678-04-8 technical specifications."